N'-{4-chloro-3-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide
N'-{4-chloro-3-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920315
InChI:
InChI=1S/C20H12ClN3O4/c21-16-7-5-12(9-17(16)24(26)27)11-22-23-20(25)19-10-15-14-4-2-1-3-13(14)6-8-18(15)28-19/h1-11H,(H,23,25)/b22-11+
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=C(C=C4)Cl)[N+](=O)[O-]
Molecular Formula:
C20H12ClN3O4
Molecular Weight:
393.8 g/mol
N'-{4-chloro-3-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide
CAS No.:
Cat. No.: VC0920315
Molecular Formula: C20H12ClN3O4
Molecular Weight: 393.8 g/mol
* For research use only. Not for human or veterinary use.
![N'-{4-chloro-3-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H12ClN3O4 |
|---|---|
| Molecular Weight | 393.8 g/mol |
| IUPAC Name | N-[(E)-(4-chloro-3-nitrophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
| Standard InChI | InChI=1S/C20H12ClN3O4/c21-16-7-5-12(9-17(16)24(26)27)11-22-23-20(25)19-10-15-14-4-2-1-3-13(14)6-8-18(15)28-19/h1-11H,(H,23,25)/b22-11+ |
| Standard InChI Key | HXOXHSDTLQZFIV-SSDVNMTOSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC(=C(C=C4)Cl)[N+](=O)[O-] |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=C(C=C4)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=C(C=C4)Cl)[N+](=O)[O-] |
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